Cas no 109035-90-7 (2-(2,6-dimethoxy-4-methylphenyl)ethan-1-amine)

• Product Name: 2-(2,6-dimethoxy-4-methylphenyl)ethan-1-amine
• CAS No: 109035-90-7
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 6532678
• PubChem ID: 55253624
• Update Time: 2025-06-09

2-(2,6-dimethoxy-4-methylphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dimethoxy-4-methylphenyl)ethan-1-amine
• Benzeneethanamine, 2,6-dimethoxy-4-methyl-

• Inchi： 1S/C11H17NO2/c1-8-6-10(13-2)9(4-5-12)11(7-8)14-3/h6-7H,4-5,12H2,1-3H3
• InChI Key： SZSNDXVVDYACMG-UHFFFAOYSA-N
• SMILES： C1(CCN)=C(OC)C=C(C)C=C1OC

Experimental Properties

• Density: 1.026±0.06 g/cm3(Predicted)
• Boiling Point: 299.3±35.0 °C(Predicted)
• pka: 9.73±0.10(Predicted)

Additional information on 2-(2,6-dimethoxy-4-methylphenyl)ethan-1-amine

Comprehensive Overview of 2-(2,6-dimethoxy-4-methylphenyl)ethan-1-amine (CAS No. 109035-90-7): Properties, Applications, and Research Insights

2-(2,6-dimethoxy-4-methylphenyl)ethan-1-amine (CAS 109035-90-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This aromatic amine derivative features a dimethoxy-methylphenyl core linked to an ethylamine side chain, offering versatile reactivity for synthetic applications. Researchers are increasingly exploring its potential as a building block for bioactive molecules, particularly in developing targeted therapies and crop protection agents.

The compound's molecular structure (C₁₁H₁₇NO₂) combines lipophilic and electron-donating properties, making it valuable for drug discovery projects. Recent studies highlight its role in modulating enzyme inhibition and receptor binding activities. With growing interest in sustainable chemistry, scientists are investigating greener synthesis routes for 109035-90-7 to reduce environmental impact while maintaining yield efficiency.

Analytical characterization of 2-(2,6-dimethoxy-4-methylphenyl)ethan-1-amine typically involves HPLC purification, mass spectrometry, and NMR spectroscopy. The compound's stability under various pH conditions makes it suitable for formulation development. Industry professionals frequently search for synthetic protocols, solubility data, and safety profiles of this intermediate, reflecting its expanding laboratory applications.

Emerging trends show 109035-90-7 being incorporated into high-throughput screening libraries for neurological and metabolic disorder research. Its structural similarity to natural alkaloids has sparked interest in medicinal chemistry circles. The compound's logP value and hydrogen bonding capacity are frequently discussed parameters in ADMET prediction modeling for new drug candidates.

Quality control standards for 2-(2,6-dimethoxy-4-methylphenyl)ethan-1-amine require strict monitoring of isomeric purity and residual solvents. Suppliers often provide certificates of analysis detailing chromatographic purity (>98%) and spectroscopic confirmation. The growing demand for custom synthesis services featuring this compound reflects its importance in modern chemical innovation pipelines.

From an environmental perspective, researchers are evaluating biodegradation pathways of 109035-90-7 and related compounds. The methoxy groups present in its structure influence both its reactivity patterns and ecological fate. These studies contribute to the broader discussion of green chemistry metrics in fine chemical production.

The compound's crystallographic data and conformational analysis provide valuable insights for computational chemistry applications. Molecular docking studies utilizing 2-(2,6-dimethoxy-4-methylphenyl)ethan-1-amine scaffolds help predict interactions with biological targets, accelerating lead optimization processes in drug development programs.

Industrial applications of CAS 109035-90-7 extend to material science, where its derivatives serve as monomers for specialty polymers. The compound's thermal stability and electronic properties make it suitable for developing advanced materials with tailored functionalities. Patent literature reveals increasing protection of synthetic methods and application technologies involving this chemical entity.

Standard storage recommendations for 2-(2,6-dimethoxy-4-methylphenyl)ethan-1-amine include inert atmosphere conditions and temperature control to prevent degradation. Proper handling procedures emphasize ventilation requirements and personal protective equipment, aligning with modern laboratory safety standards.

Future research directions for 109035-90-7 may explore its potential in catalysis and asymmetric synthesis. The compound's chiral derivatives could unlock new possibilities in stereoselective transformations, addressing current challenges in molecular complexity generation for pharmaceutical applications.